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Compound of Interest

Compound Name:
1-Chloro-2-

(trichloromethyl)benzene

Cat. No.: B131812 Get Quote

Essential Safety and Handling Guide for 1-Chloro-2-
(trichloromethyl)benzene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Chloro-2-(trichloromethyl)benzene. It is intended for

laboratory personnel, including researchers, scientists, and professionals in drug development,

to ensure safe and compliant laboratory operations.

Quantitative Safety Data
The following table summarizes key quantitative data for 1-Chloro-2-
(trichloromethyl)benzene. This information is critical for risk assessment and the

implementation of appropriate safety measures.
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Parameter Value Source(s)

Physical State
Colorless to pale yellow liquid

or solid
[1]

Odor Pungent [1]

Melting Point 29-31 °C [2][3]

Boiling Point 260-264 °C [1][3]

Density
1.508 - 1.5187 g/cm³ at 20-25

°C
[1][2][3]

Flash Point 110 - 112 °C [1]

Vapor Pressure 1 mmHg at 25 °C [2]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents
Soluble in many organic

solvents like ethanol and ether
[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1-Chloro-2-(trichloromethyl)benzene is crucial to

minimize exposure and ensure a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is properly labeled.

Storage Location: Store in a cool, dry, well-ventilated area designated as a corrosives area.

[2] The storage area should be separate from incompatible materials such as oxidizing

agents and strong bases.[1][2]

Container Integrity: Keep the container tightly closed when not in use to prevent the ingress

of moisture.[1][2] Store in the original container.[4][5]
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Environmental Protection: The storage area should not have drain or sewer access.[4][5]

Personal Protective Equipment (PPE)
Before handling, all personnel must be equipped with the following PPE:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2] A face shield may also be necessary.[6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[2][7] Gloves must be inspected prior

to use.[6]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[2] This may

include a lab coat, apron, or coveralls.

Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator

when necessary, especially in situations where ventilation is inadequate or when dealing with

spills.[2][5] Follow OSHA respirator regulations found in 29 CFR 1910.134.[2]

Handling and Use
Ventilation: Always handle 1-Chloro-2-(trichloromethyl)benzene in a well-ventilated area,

preferably within a chemical fume hood.[2]

Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[2] Avoid breathing

dust, vapor, mist, or gas.[2]

Hygiene Practices: Do not eat, drink, or smoke when using this product.[8] Wash hands

thoroughly after handling.[8]

Contaminated Items: Discard contaminated shoes and wash contaminated clothing before

reuse.[2]

Emergency Procedures
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Immediate and appropriate responses to emergencies can significantly mitigate harm.

Spills and Leaks
Evacuation: Evacuate personnel from the immediate spill area.[7]

Ventilation: Ensure adequate ventilation.[7]

Containment: Prevent the spill from entering drains or waterways.[7][8]

Cleanup: For small spills, use an absorbent material like sand or earth and place it in a

suitable, closed container for disposal.[2] For larger spills, dike the area and collect the

material.

Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as

described above.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, give artificial respiration. Seek immediate medical attention.[2][7] Do not use

mouth-to-mouth resuscitation.[2]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes.[2] Do not

allow the victim to rub or keep their eyes closed.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][4][5] If the person is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of milk or water.[2] Never give anything by mouth to

an unconscious person.[2] Seek immediate medical attention.

Fire Fighting
Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.[2] Do NOT get water inside containers.[2]
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Hazards: The substance is non-combustible but may decompose upon heating to produce

corrosive and/or toxic fumes, including hydrogen chloride and carbon monoxide.[2]

Containers may explode when heated.[2] Contact with metals may evolve flammable

hydrogen gas.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]

Disposal Plan
Proper disposal of 1-Chloro-2-(trichloromethyl)benzene and its contaminated materials is

essential to prevent environmental contamination and comply with regulations.

Waste Collection: Collect waste material in suitable, closed, and properly labeled containers.

[7]

Disposal Method: Dispose of the chemical and any contaminated materials through a

licensed hazardous waste disposal company.[6] The material may be dissolved or mixed with

a combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.[6]

Regulatory Compliance: Ensure that all federal, state, and local regulations regarding

hazardous waste disposal are strictly followed.[9] Do not let the product enter drains or the

environment.[4][5][7]

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and responding to

emergencies involving 1-Chloro-2-(trichloromethyl)benzene.
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Safe Handling Workflow for 1-Chloro-2-(trichloromethyl)benzene

Receiving and Storage

Wear Appropriate PPE

Handling and Use in Ventilated Area

Decontamination and Waste Collection

Proper Disposal via Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: A flowchart illustrating the standard operating procedure for handling 1-Chloro-2-
(trichloromethyl)benzene.
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Emergency Response Protocol

Spill or Leak Occurs

Evacuate Area

Don Emergency PPE

Contain Spill
(Prevent entry to drains)

Clean up with Absorbent

Dispose of as Hazardous Waste

Provide First Aid
(as per exposure type)

Seek Immediate Medical Attention

Personnel Exposure

Click to download full resolution via product page

Caption: A diagram outlining the immediate steps to be taken in the event of a spill or personnel

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chlorobenzene.ltd/products/chlorobenzene/1-chloro-2-trichloromethyl-benzene-cas-13029-47-7.html
https://www.chlorobenzene.ltd/products/chlorobenzene/1-chloro-2-trichloromethyl-benzene-cas-13029-47-7.html
https://www.chemicalbook.com/ProductMSDSDetailCB1853333_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1853333_EN.htm
http://www.ichemical.com/products/2136-89-2.html
https://www.inchem.org/documents/icsc/icsc/eics1763.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1763&p_version=1&p_lang=en
https://www.cdhfinechemical.com/images/product/msds/37_454577977_Bis12-(ChloroMethylBenzene)_CASNo_612-12-4_msds.pdf
https://www.echemi.com/sds/alphaalphaalphaalphaalpha-pentachloro-2-xylene-pid_Seven18468.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/235393
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26912
https://www.benchchem.com/product/b131812#personal-protective-equipment-for-handling-1-chloro-2-trichloromethyl-benzene
https://www.benchchem.com/product/b131812#personal-protective-equipment-for-handling-1-chloro-2-trichloromethyl-benzene
https://www.benchchem.com/product/b131812#personal-protective-equipment-for-handling-1-chloro-2-trichloromethyl-benzene
https://www.benchchem.com/product/b131812#personal-protective-equipment-for-handling-1-chloro-2-trichloromethyl-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131812?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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